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Compound of Interest

Compound Name: Dimethyl adipate-d8

Cat. No.: B12394903

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for understanding the
procurement, properties, and applications of Dimethyl adipate-d8. This deuterated internal
standard is a valuable tool in quantitative analytical chemistry, particularly in mass
spectrometry-based methods used in drug development and metabolism studies.

Commercial Suppliers and Product Specifications

Dimethyl adipate-d8 is available from several specialized chemical suppliers. The table below
summarizes the typical product specifications from prominent vendors to aid in the selection of
a suitable product for your research needs.

= I Catalog Purity/Assa  Isotopic Molecular CAS
upplier
2 Number y Enrichment Formula Number

MedChemEx HY-

98.0% Not specified CsHeDsO4 52089-64-2
press W015301S2
CDN N CHsOO0C(CD
D-6814 Not specified 99 atom % D 52089-64-2
Isotopes 2)aCOOCHS3

Note: Specifications may vary by lot. Always refer to the supplier's certificate of analysis for the
most accurate information.
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Physicochemical Properties

While specific experimental data for Dimethyl adipate-d8 is not extensively published, the
physical and chemical properties of its non-deuterated counterpart, Dimethyl adipate, provide a
reliable reference. The primary difference will be a slightly higher molecular weight for the
deuterated compound.

Value (for non-deuterated Dimethyl

Property adipate)

Appearance Colorless liquid

Molecular Weight 174.19 g/mol

Boiling Point 109-110 °C at 14 mmHg

Melting Point 8°C

Density 1.062 g/mL at 20 °C

Refractive Index n20/D 1.428

Solubility Soluble in alcohol and ether; immiscible with
water.

Storage Store at -20°C for long-term stability.[1]

Applications in Research and Drug Development

Dimethyl adipate-d8 is primarily utilized as an internal standard in quantitative analysis using
mass spectrometry (MS) techniques such as Gas Chromatography-Mass Spectrometry (GC-
MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The use of a deuterated
standard is considered the gold standard for quantitative analysis of organic micropollutants.[2]

The key advantages of using a deuterated internal standard like Dimethyl adipate-d8 include:

o Compensation for Analyte Loss: It accounts for the loss of the target analyte during sample
preparation, extraction, and cleanup.[2]
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Correction for Matrix Effects: It helps to correct for matrix-induced signal suppression or
enhancement in the analytical instrument.[2]

Improved Accuracy and Precision: The co-elution of the deuterated standard with the analyte
of interest minimizes measurement errors that could result from ion suppression or
enhancement.

Experimental Protocol: Use as an Internal Standard
iIn GC-MS Analysis

The following is a generalized protocol for the use of Dimethyl adipate-d8 as an internal

standard for the quantification of an analogous non-deuterated analyte in a sample matrix. This

protocol is based on established methods for using deuterated internal standards in GC-MS

analysis.[2][3]

Materials

Dimethyl adipate-d8 (Internal Standard)

Analyte of interest (non-deuterated Dimethyl adipate or similar compound)
Sample matrix (e.g., plasma, tissue homogenate, environmental sample)
Organic solvent for extraction (e.g., hexane, ethyl acetate)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column

Procedure

Preparation of Standard Solutions:

o Prepare a stock solution of Dimethyl adipate-d8 in a suitable organic solvent at a known
concentration (e.g., 1 mg/mL).

o Prepare a series of calibration standards by spiking known amounts of the non-deuterated
analyte into a blank matrix, each containing a constant, known amount of the Dimethyl
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adipate-d8 internal standard.

e Sample Preparation:

o To a known volume or weight of the experimental sample, add a precise amount of the
Dimethyl adipate-d8 internal standard stock solution.

o Perform a liquid-liquid extraction of the spiked sample using an appropriate organic
solvent.

o Separate the organic layer and dry it over anhydrous sodium sulfate.
o Concentrate the extract to a final volume suitable for GC-MS analysis.
e GC-MS Analysis:

o Inject a specific volume of the prepared sample and calibration standards into the GC-MS
system.

o Develop a suitable GC temperature program and MS acquisition method to achieve good
chromatographic separation and detection of both the analyte and the internal standard.

o Monitor characteristic ions for both the analyte and Dimethyl adipate-d8.
e Quantification:

o Construct a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the concentration of the analyte in the calibration standards.

o Determine the concentration of the analyte in the experimental samples by calculating the
peak area ratio and interpolating from the calibration curve.

Visualizing the Analytical Workflow

The following diagrams illustrate the general workflow for using an internal standard and a
typical quantification process.
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Caption: Experimental workflow for quantitative analysis using an internal standard.
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Caption: Logical relationship for quantification using an internal standard.

Disclaimer: This guide is intended for informational purposes for research professionals. All
laboratory work should be conducted in accordance with established safety protocols and
institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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